(4-Bromo-2-nitro-phenyl)-(2-methoxy-ethyl)-amine

• IUPAC Name: 4-bromo-N-(2-methoxyethyl)-2-nitroaniline
• InChI: InChI=1S/C9H11BrN2O3/c1-15-5-4-11-8-3-2-7(10)6-9(8)12(13)14/h2-3,6,11H,4-5H2,1H3
• InChI Key: SRBFDQYAUSWKHI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C(C=C(C=C1)Br)[N+](=O)[O-]
• Molecular Formula: C9H11BrN2O3
• Molecular Weight: 275.10 g/mol

Description

“(4-Bromo-2-nitro-phenyl)-(2-methoxy-ethyl)-amine” is a complex organic compound. It contains a bromine atom and a nitro group attached to a phenyl ring, which is further connected to an amine group through an ethyl chain with a methoxy substituent.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been used in the synthesis of multisubstituted tetrahydropyrimidines, demonstrating its utility in creating densely substituted pyrimidine and pyrrolo-pyrimidine derivatives. This synthesis process showcases the compound's role in facilitating ring closure reactions to yield complex organic structures (Vincze et al., 2015).

Photoreactivity and Crosslinking Applications

• 4-Nitrophenyl ethers, a category to which this compound belongs, have been identified as high-yield photoreagents for protein crosslinking and affinity labeling. These ethers react quantitatively with amines upon irradiation, showcasing their potential in biochemical applications such as modifying proteins or enzymes (Jelenc, Cantor, & Simon, 1978).

Kinetics and Mechanism in Chemical Reactions

• Studies on the kinetics and mechanism of the pyridinolysis of alkyl aryl thionocarbonates provide insight into the reactivity of related compounds like (4-Bromo-2-nitro-phenyl)-(2-methoxy-ethyl)-amine. Such research can inform the understanding of its behavior in complex chemical reactions (Castro et al., 1997).

Applications in Material Science

• Graphene-based catalysts, which can include structures derived from nitrophenyl compounds, are significant in the reduction of nitro compounds to amines. Such catalysts have wide applications in environmental remediation and synthetic chemistry, indicating the potential for this compound in these fields (Nasrollahzadeh et al., 2020).